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Compound of Interest

Compound Name: Cinnamyl cinnamate

Cat. No.: B1669055

Application Notes: Cinnamyl Cinnamate as a
Fragrance Ingredient

1.0 Chemical and Physical Properties

Cinnamyl cinnamate (CAS No. 122-69-0) is an aromatic ester recognized for its use in the
fragrance and flavor industries.[1] It is naturally found in storax and cinnamon bark but is
commonly synthesized for commercial use.[2][3] The compound is formed from the
esterification of cinnamyl alcohol and cinnamic acid.[4] Its chemical structure and properties are
summarized below.
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Property Value Reference

CAS Number 122-69-0 [1][5]

Molecular Formula C1sH1602 [5]1[6]

Molecular Weight 264.32 g/mol [1][6]
White to off-white solid or

Appearance . [1][3]
yellow liquid (fused mass)

Melting Point 38-45°C [1][3]

Boiling Point 370 °C [3]
Soluble in alcohol, ether,

N benzene, and other organic

Solubility , [31[4]
solvents like Chloroform and
Acetone; low solubility in water.
Styracin, Phenylallyl

Synonyms cinnamate, 3-Phenyl-2-propen-  [5][6]

1-yl 3-phenylpropenoate

2.0 Olfactory Profile and Applications in Cosmetics

Cinnamyl cinnamate possesses a mild, sweet, balsamic, and floral odor with a spicy nuance.

[2][7] Its low volatility and tenacious character make it an excellent fixative in fragrance

formulations, particularly in heavy floral, oriental, and amber-type perfumes.[2][8]

o Fragrance Additive: It is used to impart warm and sweet aromatic notes in a variety of

cosmetic products, including body lotions, creams, and soaps.[2]

» Fixative: It helps to prolong the scent of other, more volatile fragrance ingredients in a

composition.[2][8] It is particularly effective in floral fragrances such as carnation, hyacinth,

and tuberose.[8]

» Blending: It blends well with other balsamic notes like labdanum, as well as patchouli and

oakmoss.[8]

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.chemimpex.com/products/33970
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C18H16O2/c19-18(14-13-17-10-5-2-6-11-17)20-15-7-12-16-8-3-1-4-9-16/h1-14H,15H2
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C18H16O2/c19-18(14-13-17-10-5-2-6-11-17)20-15-7-12-16-8-3-1-4-9-16/h1-14H,15H2
https://pubchem.ncbi.nlm.nih.gov/compound/Cinnamyl-cinnamate
https://www.chemimpex.com/products/33970
https://pubchem.ncbi.nlm.nih.gov/compound/Cinnamyl-cinnamate
https://www.chemimpex.com/products/33970
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5174225.htm
https://www.chemimpex.com/products/33970
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5174225.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5174225.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5174225.htm
https://cymitquimica.com/cas/122-69-0/
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C18H16O2/c19-18(14-13-17-10-5-2-6-11-17)20-15-7-12-16-8-3-1-4-9-16/h1-14H,15H2
https://pubchem.ncbi.nlm.nih.gov/compound/Cinnamyl-cinnamate
https://www.benchchem.com/product/b1669055?utm_src=pdf-body
https://www.chemicalbull.com/products/cinnamyl-cinnamate
https://amp.chemicalbook.com/Error/Index
https://www.chemicalbull.com/products/cinnamyl-cinnamate
https://www.thegoodscentscompany.com/data/rw1012411.html
https://www.chemicalbull.com/products/cinnamyl-cinnamate
https://www.chemicalbull.com/products/cinnamyl-cinnamate
https://www.thegoodscentscompany.com/data/rw1012411.html
https://www.thegoodscentscompany.com/data/rw1012411.html
https://www.thegoodscentscompany.com/data/rw1012411.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

3.0 Safety and Regulatory Profile

The safety of cinnamyl cinnamate as a fragrance ingredient has been reviewed by
organizations such as the Research Institute for Fragrance Materials (RIFM).

o Skin Sensitization: While one source indicates that a 4% solution causes no irritation or
sensitization, cinnamates as a class are known to have allergenic potential.[8][9] Cinnamyl
alcohol, a related compound, is considered a prohapten that can be metabolized in the skin
to the more reactive and sensitizing cinnamaldehyde.[10][11][12] Therefore, the potential for
sensitization, especially in fragrance-sensitive individuals, should be considered.

» Toxicity: The acute oral LDso in rats is reported as 4200 mg/kg, and the dermal LDso in rats is
greater than 5000 mg/kg, indicating low acute toxicity.[7][8] A RIFM safety assessment
concluded that cinnamyl cinnamate is not genotoxic.[13]

e Regulatory Status: The International Fragrance Association (IFRA) provides standards for
the use of fragrance ingredients. The maximum recommended usage levels for cinnamyl
cinnamate in fragrance concentrates are stipulated to ensure consumer safety.[8]

Parameter Value Reference
Acute Oral LDso (rat) 4200 mg/kg [8]

Acute Dermal LDso (rat) > 5000 mg/kg [8]
Genotoxicity Non-genotoxic [13]

) No irritation or sensitization at
Human Experience ] [8]
4% solution

Max IFRA Use Level (% in
Product Category Reference
consumer product)

] 0.24% (assuming fragrance
Fine Fragrance ) ] [8]
mixture is used at 20%)

) 0.238% (in fragrance
General Cosmetics [8]
concentrate)
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4.0 Formulation and Stability Considerations

The stability of any fragrance ingredient is critical to the shelf-life and quality of a cosmetic
product.[14]

» Chemical Stability: Cinnamyl cinnamate is moderately stable but can be sensitive to light
and heat.[4] In formulations, it is important to protect the product from UV radiation and
extreme temperatures to prevent degradation, which can lead to discoloration or changes in
odor.[15][16]

o Product Compatibility: The point of incorporation during manufacturing is important. Adding
the fragrance to a formulation at an elevated temperature can drive off volatile components
or promote unwanted reactions.[16]

o Testing: Accelerated stability testing, involving exposure to elevated temperatures (e.g.,
45°C) and light, as well as freeze-thaw cycles, is essential to predict the long-term stability of
the fragrance within the final product.[15] Key parameters to monitor include color, odor, pH,
and viscosity.[15]

Experimental Protocols

5.0 Protocol: In Vitro Skin Sensitization Assessment (Defined Approach)

To assess the skin sensitization potential of a new ingredient without animal testing, a defined
approach using a combination of in vitro methods is recommended. The "2 out of 3" approach,
integrating data from the Direct Peptide Reactivity Assay (DPRA), KeratinoSens™, and the
human Cell Line Activation Test (h-CLAT), provides a robust evaluation based on the Adverse
Outcome Pathway (AOP) for skin sensitization.[17]
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Adverse Outcome Pathway (AOP) for Skin Sensitization In Vitro / In Chemico Assays
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Perform h-CLAT
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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